![molecular formula C12H19N3O5S B7579878 2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid](/img/structure/B7579878.png)
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid
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Overview
Description
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid, also known as EMCA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EMCA is a sulfonamide-based drug that has been synthesized and studied extensively for its biochemical and physiological effects.
Mechanism of Action
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid is a sulfonamide-based drug that works by inhibiting the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes such as acid-base balance, respiration, and ion transport. By inhibiting carbonic anhydrase, this compound can affect the pH balance and ion transport in cells, which can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects such as inhibiting the growth of cancer cells, improving cognitive function, and improving cardiac function. This compound has also been shown to have vasodilatory effects, which can improve blood flow and reduce blood pressure.
Advantages and Limitations for Lab Experiments
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid has several advantages for lab experiments such as its high potency, selectivity, and low toxicity. However, this compound also has some limitations such as its limited solubility in water and its potential to interact with other drugs.
Future Directions
There are several future directions for research on 2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid such as exploring its potential applications in other fields such as immunology and infectious diseases. Additionally, further research is needed to understand the mechanism of action of this compound and to identify potential side effects and drug interactions. Finally, research is needed to optimize the synthesis method of this compound and to develop more efficient and cost-effective methods for producing this compound.
Synthesis Methods
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid is synthesized using a multi-step process that involves the reaction of morpholine with ethyl chloroacetate to form 2-ethylmorpholine-2-carboxylic acid ethyl ester, which is then reacted with 1-methylimidazole to form 2-[4-(1-ethyl-2-methylimidazol-4-yl)sulfonyl]morpholine. This intermediate is then reacted with chloroacetic acid to form this compound.
Scientific Research Applications
2-[4-(1-Ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid has been studied for its potential applications in various fields such as cancer research, neuroscience, and cardiovascular research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, this compound has been shown to have neuroprotective effects and to improve cognitive function. In cardiovascular research, this compound has been shown to have vasodilatory effects and to improve cardiac function.
properties
IUPAC Name |
2-[4-(1-ethyl-2-methylimidazol-4-yl)sulfonylmorpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O5S/c1-3-14-8-11(13-9(14)2)21(18,19)15-4-5-20-10(7-15)6-12(16)17/h8,10H,3-7H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMWFAGHPUCEQLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(N=C1C)S(=O)(=O)N2CCOC(C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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